N-(4-fluorobenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C21H16FN3O2S/c22-16-8-6-14(7-9-16)10-23-18(26)11-25-13-24-19-17(12-28-20(19)21(25)27)15-4-2-1-3-5-15/h1-9,12-13H,10-11H2,(H,23,26)
• InChI Key: MTDUJDGZUYBPLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C21H16FN3O2S
• Molecular Weight: 393.4 g/mol

Description

N-(4-fluorobenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It belongs to the class of thieno[3,2-d]pyrimidine derivatives, which have been found to exhibit a range of biological activities.

Scientific Research Applications

Anticancer Applications

Compounds structurally related to N-(4-fluorobenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide have demonstrated significant potential in anticancer research. For instance, fluorinated coumarin-pyrimidine hybrids have been synthesized and evaluated against human cancer cell lines, showing potent cytotoxicity. These compounds, through DNA cleavage study, have revealed a mechanism involving the inhibition of pathogenic organism growth by cleaving the genome, indicating their promise as anticancer agents (Hosamani, Reddy, & Devarajegowda, 2015). Additionally, benzocoumarin-pyrimidine hybrids have been synthesized and shown potent antitubercular activity alongside their evaluation for cytotoxicity and DNA cleavage, suggesting their potential in cancer treatment research (Reddy, Hosamani, & Devarajegowda, 2015).

Antimalarial Activity

Novel pyrido[1,2-a]pyrimidin-4-ones have been synthesized and evaluated for their antimalarial activity. The screening revealed moderate antimalarial activity, indicating the potential of pyrimidine derivatives in antimalarial drug development (Mane et al., 2014).

Neuroimaging and Neuroinflammation

Certain compounds related to N-(4-fluorobenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide have been identified as selective ligands for neuroimaging. For example, DPA-714 and its derivatives have been developed for imaging the translocator protein (18 kDa) with PET, offering a tool for studying neuroinflammatory processes (Dollé et al., 2008). Also, novel pyrazolo[1,5-a]pyrimidines have been synthesized for their potential to bind the translocator protein 18 kDa, an early biomarker of neuroinflammatory processes, which further underscores the versatility of pyrimidine derivatives in neuroimaging applications (Damont et al., 2015).

Synthesis and Structural Insights

Research into the synthesis and structural evaluation of pyrimidine derivatives has provided significant insights into their potential applications. Quantum chemical insight into the molecular structure and interactions of certain pyrimidine derivatives has indicated their potential as novel antiviral molecules, including anti COVID-19 applications (Mary et al., 2020).